Cas no 94354-60-6 (1,1-Ethanediol,1-acetate 1-benzoate)

1,1-Ethanediol,1-acetate 1-benzoate structure
94354-60-6 structure
Product Name:1,1-Ethanediol,1-acetate 1-benzoate
CAS No:94354-60-6
MF:C11H12O4
MW:208.210583686829
CID:798562
PubChem ID:15357568
Update Time:2025-04-19

1,1-Ethanediol,1-acetate 1-benzoate Chemical and Physical Properties

Names and Identifiers

    • 1,1-Ethanediol,1-acetate 1-benzoate
    • 1-acetyloxyethyl benzoate
    • 1-BENZOYLOXYETHYL ACETATE
    • SCHEMBL5986325
    • DTXSID50571952
    • 94354-60-6
    • 1-(Acetyloxy)ethyl benzoate
    • Inchi: 1S/C11H12O4/c1-8(12)14-9(2)15-11(13)10-6-4-3-5-7-10/h3-7,9H,1-2H3
    • InChI Key: WZGUBXUFLUSBPY-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C(C)OC(C)=O

Computed Properties

  • Exact Mass: 208.07355886g/mol
  • Monoisotopic Mass: 208.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.152
  • Boiling Point: 311°C at 760 mmHg
  • Flash Point: 153.5°C
  • Refractive Index: 1.505
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